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Cat. No.: B15578741
Get Quote
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This guide provides the canonical SMILES (Simplified Molecular-Input Line-Entry System)
string and the InChlKey (International Chemical Identifier Key) for the chemical compound
registered under the ZINC database identifier ZINC13466751. These identifiers are
fundamental for cheminformatics, serving as standardized representations for chemical
structures.

Chemical Identifiers

The following table summarizes the key chemical identifiers for ZINC13466751.

Identifier Value

C1=CC=C(C=C1)C2=C(C(=0)NC2=0)C3=CC=
cCc=C3

SMILES

InChiKey IAXDPBHDREHPTG-UHFFFAOYSA-N

Logical Relationship of Chemical Identifiers

The relationship between a chemical compound and its primary identifiers can be represented
as a direct association. The ZINC database assigns a unique identifier, ZINC13466751, to a
specific chemical structure. This structure can be encoded into a SMILES string, which is a line
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notation for describing the structure of chemical species using short ASCII strings. From the
detailed chemical structure, a hashed InChlKey is generated, providing a fixed-length,
computer-readable tag for the compound.

ZINC13466751

Y

Chemical Structure

SMILES String S InChiKey
C1=CC=C(C=C1)C2=C(C(=0O)NC2=0)C3=CC=CC=C3 IAXDPBHDREHPTG-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Relationship between ZINC ID, structure, SMILES, and InChlKey.

o To cite this document: BenchChem. [ZINC13466751: A Technical Overview]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578741/docs#zinc13466751-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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